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Compound of Interest

Compound Name: Fenazox

Cat. No.: B1666509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of Fenazox (also known as Azoxybenzene). The following procedural

guidance is designed to answer specific operational questions, ensuring the safe and effective

use of this compound in a laboratory setting.

Quantitative Toxicity Data
The following table summarizes the available quantitative toxicity data for Fenazox. This

information is critical for understanding the acute hazards associated with this chemical.

Metric Value Species Route Citation

LD50 620 mg/kg Rat Oral

LD50 1,090 mg/kg Rabbit Dermal

LC50 1.5 mg/L (4h) - Inhalation

Note: LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a test

population. LC50 (Lethal Concentration, 50%) is the concentration of a substance in the air that

is lethal to 50% of a test population over a specific duration.
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Specific Occupational Exposure Limits (OELs) for Fenazox have not been established by

major regulatory bodies. In the absence of defined OELs, it is imperative to handle Fenazox
with a high degree of caution, implementing the principles of "As Low As Reasonably

Achievable" (ALARA) for exposure.

Personal Protective Equipment (PPE) Protocol
Due to the hazardous nature of Fenazox—harmful if swallowed, in contact with skin, or

inhaled, and a suspected carcinogen and mutagen—a comprehensive PPE strategy is

mandatory.

1. Hand Protection:

Glove Type: Chemical-resistant gloves are required. While specific breakthrough data for

Fenazox is not readily available, gloves made of nitrile rubber, neoprene, or butyl rubber are

generally recommended for handling aromatic azo compounds.[1]

Glove Inspection: Always inspect gloves for tears, punctures, or degradation before and after

use.

Glove Removal: Use the proper glove removal technique to avoid skin contact with the outer

surface of the glove.

Disposal: Dispose of contaminated gloves as hazardous waste.

2. Eye and Face Protection:

Primary Protection: Wear chemical safety goggles that meet ANSI Z87.1 or equivalent

standards.

Secondary Protection: When there is a risk of splashing, a face shield must be worn in

addition to safety goggles.

3. Skin and Body Protection:

A fully fastened laboratory coat must be worn to protect street clothing.[2]

For procedures with a high risk of contamination, disposable coveralls are recommended.
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Closed-toe shoes are mandatory in the laboratory.

4. Respiratory Protection:

All work with solid Fenazox or solutions that may produce aerosols should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[3]

If a fume hood is not available or during a spill cleanup outside of a hood, a NIOSH-

approved respirator with an organic vapor cartridge and a particulate pre-filter (P100) is

required.

Experimental Protocol for Safe Handling of Fenazox
This protocol outlines the step-by-step procedure for safely handling Fenazox in a laboratory

setting.

1. Designated Work Area:

Designate a specific area for working with Fenazox, such as a chemical fume hood.[3]

The designated area should be clearly marked with a warning sign indicating the presence of

a carcinogenic and toxic chemical.[3]

2. Weighing and Preparation of Solutions:

All weighing of solid Fenazox must be performed in a chemical fume hood or a ventilated

balance enclosure to prevent the generation of dust.[3]

When preparing solutions, add the solid Fenazox to the solvent slowly to avoid splashing.

Use a magnetic stirrer or gentle agitation to dissolve the compound.

3. Performing Reactions:

Conduct all reactions involving Fenazox in a chemical fume hood with the sash at the lowest

practical height.

Ensure that all glassware is properly secured and that the experimental setup is stable.
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4. Post-Experiment Decontamination:

Decontaminate all surfaces and equipment that have come into contact with Fenazox. A

suitable decontamination solution should be used, followed by a thorough cleaning with soap

and water.

All disposable materials, including pipette tips, wipes, and gloves, should be disposed of as

hazardous waste.

5. Personal Hygiene:

Wash hands thoroughly with soap and water immediately after handling Fenazox and before

leaving the laboratory.[4]

Disposal Plan
The disposal of Fenazox and associated contaminated materials must be handled with

extreme care to prevent environmental contamination and exposure to personnel.

1. Waste Segregation:

All solid Fenazox waste, including contaminated consumables (e.g., gloves, wipes, weigh

boats), must be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid waste containing Fenazox should be collected in a separate, sealed, and labeled

hazardous waste container. Do not pour Fenazox waste down the drain.

2. Container Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

"Fenazox," and the associated hazards (e.g., "Toxic," "Carcinogen").

3. Storage of Waste:

Store hazardous waste containers in a designated, secure area away from incompatible

materials.
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4. Final Disposal:

Arrange for the disposal of all Fenazox hazardous waste through your institution's

environmental health and safety (EHS) office. Follow all local, state, and federal regulations

for hazardous waste disposal.

Emergency Procedures
1. Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of soap and water for at least 15 minutes.

Seek immediate medical attention.

2. Eye Contact:

Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.

Seek immediate medical attention.

3. Inhalation:

Move the affected person to fresh air.

If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial

respiration.

Seek immediate medical attention.

4. Ingestion:

Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.
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5. Spill Response:

Evacuate the immediate area.

If the spill is large or you are not trained to handle it, contact your EHS office immediately.

For small spills, and if you are trained and have the appropriate PPE, you can proceed with

cleanup.

For solid spills, dampen the material with a suitable solvent (e.g., ethanol) to prevent dust

formation before carefully sweeping it into a hazardous waste container.[5]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a hazardous waste container.

Decontaminate the spill area thoroughly.

Visual Workflow for Fenazox Handling
The following diagram illustrates the standard workflow for handling Fenazox in a laboratory

setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1666509?utm_src=pdf-custom-synthesis
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.jefferson.edu/content/dam/academic/facilities-management/environmental-health-safety/biological-laboratory-chemical-safety/lab-guidelines-carcinogens.pdf
https://ehs.stanford.edu/wp-content/uploads/sops/Carcinogens.pdf
https://policies.uq.edu.au/document/view-current.php?id=443
https://policies.uq.edu.au/document/view-current.php?id=443
https://cameochemicals.noaa.gov/chemical/19843
https://www.benchchem.com/product/b1666509#personal-protective-equipment-for-handling-fenazox
https://www.benchchem.com/product/b1666509#personal-protective-equipment-for-handling-fenazox
https://www.benchchem.com/product/b1666509#personal-protective-equipment-for-handling-fenazox
https://www.benchchem.com/product/b1666509#personal-protective-equipment-for-handling-fenazox
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666509?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

